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Compound Name: Mesotrione

Cat. No.: B120641 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of mesotrione's selectivity in various corn (Zea

mays) varieties, including field corn, sweet corn, and popcorn. Its performance is benchmarked

against alternative herbicides, supported by experimental data to aid in research and

development.

Executive Summary
Mesotrione is a widely utilized herbicide for broadleaf weed control in corn, prized for its

general crop safety. However, its selectivity is not uniform across all corn varieties. Sweet corn

and certain popcorn hybrids have demonstrated heightened sensitivity to mesotrione, leading

to potential crop injury and yield reduction. This guide delves into the genetic underpinnings of

this differential selectivity, presents comparative data on crop injury and yield effects of

mesotrione and alternative herbicides, and outlines detailed experimental protocols for

validating herbicide selectivity in corn.

Mechanism of Mesotrione Selectivity
Mesotrione's herbicidal action stems from the inhibition of the 4-hydroxyphenylpyruvate

dioxygenase (HPPD) enzyme, which is crucial for plastoquinone and tocopherol biosynthesis in

plants. The subsequent depletion of these compounds leads to the bleaching of foliage and

eventual plant death.
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Corn's tolerance to mesotrione is primarily attributed to its ability to rapidly metabolize the

herbicide into inactive compounds.[1] This detoxification process is mediated by cytochrome

P450 monooxygenases.[1] However, genetic variations, particularly in sweet corn, can lead to

reduced metabolic efficiency, resulting in increased susceptibility to mesotrione-induced injury.

[2]

Comparative Performance of Mesotrione and
Alternatives
The following tables summarize quantitative data on crop injury and yield impact of mesotrione
and other commonly used corn herbicides across different corn varieties.

Table 1: Crop Injury Ratings (% Chlorosis/Stunting) of Various Herbicides on Different Corn

Varieties

Herbicide
(Active
Ingredient)

Mode of Action
(HRAC Group)

Field Corn
(Hybrid
1197YHR)[3]

Sweet Corn
(Sensitive
Hybrids)[2][4]

Popcorn
(Various
Hybrids)[1][5]

Mesotrione
HPPD Inhibitor

(27)
<10% 10 - >50% 5 - 20%

Atrazine
Photosystem II

Inhibitor (5)
<5% <10% <5%

Nicosulfuron ALS Inhibitor (2) <5% 5 - 20% <10%

Tembotrione
HPPD Inhibitor

(27)
<10% 10 - 30% <10%

Topramezone
HPPD Inhibitor

(27)
<5% <10% <5%

S-metolachlor +

Atrazine

Long-chain fatty

acid inhibitor (15)

+ Photosystem II

Inhibitor (5)

<5% <10% <5%
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Note: Injury ratings can vary based on environmental conditions, application timing, and

specific hybrid genetics.

Table 2: Yield Impact of Various Herbicides on Different Corn Varieties (% Yield Loss Compared

to Weed-Free Control)

Herbicide (Active
Ingredient)

Field Corn (Hybrid
1197YHR)[3]

Sweet Corn
(Sensitive Hybrids)
[2]

Popcorn (Various
Hybrids)[1]

Mesotrione No significant loss 7 - 27% No significant loss

Atrazine No significant loss No significant loss No significant loss

Nicosulfuron No significant loss Variable, up to 15% No significant loss

Tembotrione No significant loss Variable No significant loss

Topramezone No significant loss No significant loss No significant loss

S-metolachlor +

Atrazine
No significant loss No significant loss No significant loss

Note: Yield loss is highly dependent on the severity of initial crop injury and the plant's ability to

recover.

Experimental Protocols
Detailed Methodology for Evaluating Herbicide Selectivity in Corn

This protocol outlines a standard procedure for conducting field trials to assess the selectivity of

herbicides in corn.

1. Experimental Design and Setup:

Trial Location: Select a site with uniform soil type and low weed pressure to minimize

confounding factors.

Plot Design: Utilize a randomized complete block design with a minimum of three to four

replications. Plot sizes should be adequate for representative sampling (e.g., 3 meters wide
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by 10 meters long).[3]

Corn Varieties: Include a diverse range of corn varieties, encompassing field corn, sweet

corn (with known sensitive and tolerant hybrids), and popcorn.[1][2]

Treatments:

Untreated (weedy) check.

Weed-free (hand-weeded) check.

Mesotrione at a standard use rate (e.g., 105 g ai/ha) and a 2X rate (e.g., 210 g ai/ha).[1]

Alternative herbicides at their respective standard and 2X use rates.

Planting: Plant all corn varieties at a consistent depth and seeding rate according to best

management practices.

2. Herbicide Application:

Timing: Apply herbicides at the V3-V4 corn growth stage, a common timing for post-

emergence applications.[6]

Equipment: Use a calibrated research plot sprayer with appropriate nozzles to ensure

uniform coverage. Maintain consistent speed and pressure during application.

Adjuvants: Include adjuvants (e.g., crop oil concentrate, urea ammonium nitrate) as

recommended on the herbicide labels.[1]

3. Data Collection and Assessment:

Visual Injury Ratings: Assess crop injury at 7, 14, and 28 days after treatment (DAT) using a

0 to 100% scale, where 0 is no injury and 100 is plant death. Symptoms to evaluate include

chlorosis (bleaching), necrosis, and stunting.[3]

Plant Height: Measure the height of a representative number of plants per plot at various

intervals after application.
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Biomass: At a designated time point (e.g., 28 DAT), harvest the above-ground biomass from

a defined area within each plot, dry to a constant weight, and record the dry weight.

Yield: At maturity, harvest the ears from a central section of each plot. Record the total ear

weight and, after shelling, the grain weight adjusted to a standard moisture content.

4. Statistical Analysis:

Analyze the collected data using analysis of variance (ANOVA) appropriate for a randomized

complete block design.

Perform mean separation tests (e.g., Tukey's HSD) to identify significant differences between

treatments.
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Caption: Mesotrione metabolism in tolerant corn versus susceptible weeds.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b120641?utm_src=pdf-body-img
https://www.benchchem.com/product/b120641?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120641?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase 1: Planning

Phase 2: Execution

Phase 3: Assessment

Phase 4: Analysis

Select Corn Varieties

Choose Herbicides & Rates

Design Experiment (RCBD)

Planting

Herbicide Application

Visual Injury Ratings
(7, 14, 28 DAT)

Measure Plant Height

Harvest & Measure Yield

Statistical Analysis (ANOVA)

Compare Treatments

Click to download full resolution via product page

Caption: Experimental workflow for herbicide selectivity trials in corn.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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